Cas no 101206-26-2 (Benzenecarboximidamide,4-[2-[4-(aminomethyl)phenyl]ethyl]-, hydrochloride (1:2))

• Product Name: Benzenecarboximidamide,4-[2-[4-(aminomethyl)phenyl]ethyl]-, hydrochloride (1:2)
• CAS No: 101206-26-2
• MF: C₁₆H₂₁Cl₂N₃
• MW: 326.264041662216
• CID: 184312
• PubChem ID: 3063601
• Update Time: 2025-04-19

Benzenecarboximidamide,4-[2-[4-(aminomethyl)phenyl]ethyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,4-[2-[4-(aminomethyl)phenyl]ethyl]-, hydrochloride (1:2)
• 4-[2-[4-(aminomethyl)phenyl]ethyl]benzenecarboximidamide,dihydrochloride
• 4-(2-(4-Aminomethylphenyl)ethyl)benzamidine dihydrochloride
• SCHEMBL10925118
• VKUZKODMGPGAHT-UHFFFAOYSA-N
• 4-(2-(4-(Aminomethyl)phenyl)ethyl)benzenecarboximidamide dihydrochloride
• Benzenecarboximidamide, 4-(2-(4-(aminomethyl)phenyl)ethyl)-, dihydrochloride
• DTXSID60143785
• 101206-26-2
• 4-[2-(4-aminomethylphenyl)ethyl]benzamidine dihydrochloride

• Inchi： 1S/C16H19N3.2ClH/c17-11-14-5-3-12(4-6-14)1-2-13-7-9-15(10-8-13)16(18)19;;/h3-10H,1-2,11,17H2,(H3,18,19);2*1H
• InChI Key： VKUZKODMGPGAHT-UHFFFAOYSA-N
• SMILES： Cl.Cl.NCC1C=CC(=CC=1)CCC1C=CC(C(=N)N)=CC=1

Computed Properties

• Exact Mass: 325.11153
• Monoisotopic Mass: 325.111253
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.9

Experimental Properties

• Boiling Point: 404°Cat760mmHg
• Flash Point: 198.1°C
• PSA: 75.89
• LogP: 5.31890